molecular formula C18H18FNO B5313104 (2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride

(2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride

Cat. No. B5313104
M. Wt: 283.3 g/mol
InChI Key: BTRIJDPLCDTEHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride, also known as FP-methyl, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. FP-methyl is a potent and selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the body.

Mechanism of Action

(2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride acts as a potent and selective inhibitor of FAAH, which is responsible for the breakdown of endocannabinoids, such as anandamide and 2-arachidonoylglycerol (2-AG). By inhibiting FAAH, (2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride increases the levels of endocannabinoids in the body, which can activate cannabinoid receptors and modulate various physiological processes, including pain, anxiety, and inflammation.
Biochemical and Physiological Effects:
(2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride has been shown to produce analgesic and anxiolytic effects in animal models of pain and anxiety. The compound has also been demonstrated to reduce inflammation and improve cognitive function in various disease models. Additionally, (2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride has been shown to increase food intake and body weight in animals, which may have implications for the treatment of cachexia in cancer patients.

Advantages and Limitations for Lab Experiments

One advantage of using (2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride in lab experiments is its high potency and selectivity for FAAH inhibition. This allows for precise modulation of endocannabinoid signaling without affecting other pathways in the body. However, one limitation of using (2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride is its relatively short half-life in vivo, which may require frequent dosing or the use of sustained-release formulations.

Future Directions

There are several potential future directions for research on (2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride. One area of interest is the development of novel formulations that can improve the compound's pharmacokinetic properties, such as its half-life and bioavailability. Another direction is the investigation of (2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride's potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to elucidate the precise mechanisms of action of (2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride and its effects on endocannabinoid signaling in different physiological contexts.

Synthesis Methods

The synthesis of (2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride involves the reaction of 2-fluoro-4-biphenylcarboxylic acid with 3-piperidinylmethanol in the presence of a dehydrating agent, such as thionyl chloride or phosphorus oxychloride. The resulting intermediate is then treated with methylamine hydrochloride to yield (2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride hydrochloride. The overall synthesis route is relatively straightforward and has been optimized for large-scale production.

Scientific Research Applications

(2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, anxiety, and inflammation. The compound has been shown to increase endocannabinoid levels in the body, which can lead to analgesic and anxiolytic effects. (2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's, as well as in cancer therapy. Additionally, (2-fluoro-4-biphenylyl)(3-piperidinyl)methanone hydrochloride has been used as a tool compound in various biochemical and pharmacological studies to elucidate the role of FAAH in endocannabinoid signaling.

properties

IUPAC Name

(3-fluoro-4-phenylphenyl)-piperidin-3-ylmethanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18FNO/c19-17-11-14(18(21)15-7-4-10-20-12-15)8-9-16(17)13-5-2-1-3-6-13/h1-3,5-6,8-9,11,15,20H,4,7,10,12H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BTRIJDPLCDTEHD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CNC1)C(=O)C2=CC(=C(C=C2)C3=CC=CC=C3)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18FNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

283.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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